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Compound of Interest

Compound Name: 2,7-Dimethylphenazine

Cat. No.: B15491785 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides crucial safety protocols and

logistical plans for the handling and disposal of 2,7-Dimethylphenazine. While a specific

Safety Data Sheet (SDS) for 2,7-Dimethylphenazine was not located, the following guidance

is based on information for similar phenazine derivatives and general laboratory safety

principles.

Data Presentation
The following table summarizes the known physical and chemical properties of 2,7-
Dimethylphenazine.

Property Value

Molecular Formula C₁₄H₁₂N₂[1]

Molecular Weight 208.26 g/mol [1]

Appearance Light yellow solid[2]

Melting Point 108 - 113 °C[2]

Boiling Point 162 °C at 760 mmHg[2]

Flash Point 44 °C[2]
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Operational Plan: Handling and Personal Protective
Equipment (PPE)
1. Engineering Controls:

Always handle 2,7-Dimethylphenazine in a certified chemical fume hood to minimize

inhalation exposure.[2]

Use local exhaust ventilation if there is a risk of dust generation.[3]

Ensure safety shower and eyewash stations are readily accessible.

2. Personal Protective Equipment (PPE):

A comprehensive PPE strategy is the last line of defense against exposure.
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PPE Category Specifications Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). Select

gloves tested to a relevant

standard (e.g., EN 374 in

Europe, F739 in the US).[3]

To prevent skin contact.

Thicker gloves generally offer

better protection.[4]

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles are mandatory.[3][5] A

face shield may be required for

splash hazards.[6]

To protect eyes from dust

particles and splashes.

Contact lenses should not be

worn as they can absorb and

concentrate irritants.[3]

Skin and Body Protection

A lab coat or a long-sleeved

gown should be worn. Ensure

it closes in the back and has

tight-fitting cuffs.

To protect skin and personal

clothing from contamination.

Respiratory Protection

For operations that may

generate dust, a NIOSH-

approved respirator is

necessary.[3][5] This could

range from an N95 respirator

to a self-contained breathing

apparatus (SCBA) in situations

with high potential for

exposure or in emergencies.[2]

[3]

To prevent inhalation of

airborne particles. Surgical

masks do not provide

adequate respiratory

protection from chemical dusts.

3. Hygiene Measures:

Wash hands thoroughly with soap and water after handling the compound, before breaks,

and at the end of the workday.[7][8]

Do not eat, drink, or smoke in laboratory areas.[5][8]

Change out of contaminated clothing promptly.[7][8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://datasheets.scbt.com/sc-215700.pdf
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://datasheets.scbt.com/sc-215700.pdf
https://www.fishersci.com/store/msds?partNumber=AC130150050&countryCode=US&language=en
https://edis.ifas.ufl.edu/publication/PI061
https://datasheets.scbt.com/sc-215700.pdf
https://datasheets.scbt.com/sc-215700.pdf
https://www.fishersci.com/store/msds?partNumber=AC130150050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC116670050&productDescription=2+6-DIMETHYLPIPERAZINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-215700.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/73022
https://www.sigmaaldrich.com/SG/en/sds/ALDRICH/P13207?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC130150050&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/ALDRICH/P13207?userType=undefined
https://www.sigmaaldrich.com/US/en/sds/aldrich/73022
https://www.sigmaaldrich.com/SG/en/sds/ALDRICH/P13207?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15491785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Spill and Emergency
Procedures
1. Minor Spill (Solid):

Alert personnel in the immediate area.

Wear appropriate PPE, including respiratory protection.[3]

Gently sweep or vacuum the spilled solid. Avoid generating dust. A vacuum cleaner must be

fitted with a HEPA filter.[3]

Dampening the material with water may be an option to reduce dust, but assess compatibility

first.[3]

Collect the material in a sealed, labeled container for hazardous waste disposal.[2]

Clean the spill area with soap and water.

2. Emergency Procedures:

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[5][7]

Skin Contact: Immediately remove contaminated clothing.[7] Rinse the affected skin area

with copious amounts of water for at least 15 minutes.[5][7] Seek medical attention if irritation

persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5][7] Remove contact lenses if present and

easy to do.[7] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink one or two glasses of water.[7][8] Seek immediate medical attention.[5]

Disposal Plan
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All waste containing 2,7-Dimethylphenazine, including contaminated PPE and spill cleanup

materials, must be treated as hazardous waste.

Containerization: Collect waste in a clearly labeled, sealed, and compatible container. The

label must include the words "HAZARDOUS WASTE" and the chemical name.[9]

Storage: Store waste containers in a designated, well-ventilated area, away from

incompatible materials.[5][10] Ensure the container is kept closed except when adding

waste.[9]

Disposal: Arrange for disposal through your institution's environmental health and safety

office or a licensed hazardous waste disposal company. Follow all local, state, and federal

regulations.[10]

Mandatory Visualization
The following diagram illustrates the logical workflow for safely handling 2,7-
Dimethylphenazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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